- Preparation of azaindoles as aurora kinase inhibitors for the treatment of cancer, United States, , ,
Cas no 942918-07-2 (GSK-1070916)
GSK-1070916 structure
Product Name:GSK-1070916
CAS No:942918-07-2
MF:C30H33N7O
MW:507.629325628281
MDL:MFCD22420815
CID:69615
PubChem ID:46885626
Update Time:2024-10-25
GSK-1070916 Chemical and Physical Properties
Names and Identifiers
-
- N'-[4-[4-[2-[3-[(Dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethyl-1H-pyrazol-3-yl]phenyl]-N,N-dimethylurea
- GSK1070916
- 3-[4-[4-[2-[3-[(dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethylpyrazol-3-yl]phenyl]-1,1-dimethylurea
- GSK-1070916A
- 3-(4-(4-(2-(3-((dimethylamino)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea
- 4-[3-(4-N,N-dimethylcarbamylaminophenyl)-1-ethyl-1H-pyrazol-4-yl]-2-[3-(dimethylaminomethyl)phenyl]-1H-pyrrolo[2,3-b]-pyridine
- N'-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl]phenyl}-N,N-dimethylurea
- GSK 1070916
- 8VLB51V7HO
- 3-(4-(4-(2-(3-((dimethylami
- GSK-1070916
- N′-[4-[4-[2-[3-[(Dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethyl-1H-pyrazol-3-yl]phenyl]-N,N-dimethylurea (ACI)
- AC-32837
- QTBWCSQGBMPECM-UHFFFAOYSA-N
- NCGC00346648-10
- CHEMBL1090479
- NCGC00346648-01
- AKOS005145558
- 942918-07-2
- GSK 1070916A
- UREA, N'-(4-(4-(2-(3-((DIMETHYLAMINO)METHYL)PHENYL)-1H-PYRROLO(2,3-B)PYRIDIN-4-YL)-1-ETHYL-1H-PYRAZOL-3-YL)PHENYL)-N,N-DIMETHYL-
- F17366
- compound 17k [PMID 20420387]
- SB14574
- HMS3265L13
- NSC800108
- BCP02610
- MFCD22420815
- NCGC00346648-07
- NMI-900
- NSC-777445
- DTXSID70241403
- CCG-269759
- DB-079843
- J-523344
- HMS3750K05
- NSC777445
- HMS3265K14
- SCHEMBL4305006
- HY-70044
- N'-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl) 1-ethyl-1H-pyrazol-3-yl]phenyl}-N,N-dimethylurea
- EX-A021
- BDBM50315769
- 1-{4-[4-(2-{3-[(dimethylamino)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethylpyrazol-3-yl]phenyl}-3,3-dimethylurea
- HMS3265L14
- BRD-K36740062-001-01-7
- UNII-8VLB51V7HO
- 3-(4-(4-(2-(3-((DIMETHYLAMINO)METHYL)PHENYL)-1H-PYRROLO(2,3-B)PYRIDIN-4-YL)-1-ETHYL-1H-PYRAZOL-3-YL)PHENYL)-1,1-DIMETHYLUREA
- s2740
- CS-0008
- BCP9000733
- NSC-800108
- 3-(4-(4-(2-(3-((dimethylamino)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl)-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea.
- GTPL8358
- Q27077863
- HMS3265K13
- CHEBI:91362
- BRD-K36740062-001-06-6
- AS-17024
- SDCCGSBI-0654453.P001
- GSK1070916?
-
- MDL: MFCD22420815
- Inchi: 1S/C30H33N7O/c1-6-37-19-26(28(34-37)21-10-12-23(13-11-21)32-30(38)36(4)5)24-14-15-31-29-25(24)17-27(33-29)22-9-7-8-20(16-22)18-35(2)3/h7-17,19H,6,18H2,1-5H3,(H,31,33)(H,32,38)
- InChI Key: QTBWCSQGBMPECM-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NC1C=CC(C2C(C3C4=C(NC(C5C=C(CN(C)C)C=CC=5)=C4)N=CC=3)=CN(CC)N=2)=CC=1
Computed Properties
- Exact Mass: 507.27500
- Monoisotopic Mass: 507.27465870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 82.1
Experimental Properties
- Density: 1.21
- PSA: 82.08000
- LogP: 6.00840
GSK-1070916 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
GSK-1070916 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021583-1mg |
GSK1070916,98% |
942918-07-2 | 98% | 1mg |
¥702 | 2024-07-19 | |
| MedChemExpress | HY-70044-10mM*1mLinDMSO |
GSK-1070916 |
942918-07-2 | 98.99% | 10mM*1mLinDMSO |
¥1106 | 2023-07-26 | |
| MedChemExpress | HY-70044-5mg |
GSK-1070916 |
942918-07-2 | 98.99% | 5mg |
¥986 | 2025-04-15 | |
| MedChemExpress | HY-70044-10mg |
GSK-1070916 |
942918-07-2 | 98.99% | 10mg |
¥1596 | 2025-04-15 | |
| MedChemExpress | HY-70044-50mg |
GSK-1070916 |
942918-07-2 | 98.99% | 50mg |
¥3348 | 2025-04-15 | |
| MedChemExpress | HY-70044-100mg |
GSK-1070916 |
942918-07-2 | 98.99% | 100mg |
¥4956 | 2025-04-15 | |
| MedChemExpress | HY-70044-200mg |
GSK-1070916 |
942918-07-2 | 98.99% | 200mg |
¥13000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G872350-1mg |
GSK1070916 |
942918-07-2 | 98% | 1mg |
¥692.10 | 2022-01-13 | |
| TRC | G797455-5mg |
GSK 1070916 |
942918-07-2 | 5mg |
$161.00 | 2023-05-18 | ||
| TRC | G797455-10mg |
GSK 1070916 |
942918-07-2 | 10mg |
$201.00 | 2023-05-18 |
GSK-1070916 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium triacetoxyborohydride Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Sodium carbonate , Sodium hydroxide Solvents: Water ; basified
1.2 Reagents: Sodium carbonate , Sodium hydroxide Solvents: Water ; basified
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Solvents: Tetrahydrofuran ; 1 h, rt
Reference
- Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001
GSK-1070916 Raw materials
- Urea, N'-[4-[1-ethyl-4-[2-(3-formylphenyl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1H-pyrazol-3-yl]phenyl]-N,N-dimethyl-
- 4-[4-[2-[3-[(Dimethylamino)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridin-4-yl]-1-ethylpyrazol-3-yl]aniline
- p-Nitrophenyl Chloroformate
GSK-1070916 Preparation Products
GSK-1070916 Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
942918-07-2 (GSK-1070916) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk